Cas no 1261629-46-2 (4-Chloro-2,3-dimethoxypyridine)

• Product Name: 4-Chloro-2,3-dimethoxypyridine
• CAS No: 1261629-46-2
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 4927209
• Update Time: 2025-11-02

4-Chloro-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-dimethoxypyridine

• Inchi： 1S/C7H8ClNO2/c1-10-6-5(8)3-4-9-7(6)11-2/h3-4H,1-2H3
• InChI Key： WNYHSUPTUIRHMC-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4

Additional information on 4-Chloro-2,3-dimethoxypyridine

4-Chloro-2,3-dimethoxypyridine (CAS No. 1261629-46-2): A Versatile Intermediate in Pharmaceutical and Chemical Synthesis

4-Chloro-2,3-dimethoxypyridine (CAS No. 1261629-46-2) is a specialized heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and broad applications in pharmaceutical research and fine chemical synthesis. This chlorinated dimethoxypyridine derivative serves as a crucial building block for the development of various bioactive molecules, making it an essential component in modern medicinal chemistry.

The molecular structure of 4-Chloro-2,3-dimethoxypyridine features a pyridine ring substituted with chlorine at the 4-position and methoxy groups at the 2- and 3-positions. This specific substitution pattern contributes to its electron-rich aromatic system, which enhances its reactivity in various chemical transformations. Researchers particularly value this compound for its ability to participate in nucleophilic aromatic substitution reactions, making it an ideal intermediate for creating more complex molecular architectures.

In pharmaceutical applications, 4-Chloro-2,3-dimethoxypyridine has emerged as a key precursor in the synthesis of potential drug candidates. Recent studies highlight its use in developing kinase inhibitors, a class of compounds that have shown promise in cancer treatment. The compound's structural features allow for efficient modification, enabling medicinal chemists to explore various structure-activity relationships in drug discovery programs.

The synthesis of 1261629-46-2 typically involves carefully controlled chlorination and methoxylation steps of appropriate pyridine precursors. Manufacturers employ advanced purification techniques to ensure high purity levels (>98%), which is critical for its use in sensitive pharmaceutical applications. Analytical methods such as HPLC and GC-MS are routinely used to verify the compound's identity and purity.

From a commercial perspective, the demand for 4-Chloro-2,3-dimethoxypyridine has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in medicinal chemistry projects. The global market for such fine chemical intermediates is projected to grow significantly, driven by the expanding pharmaceutical industry and increased investment in drug discovery research.

Recent innovations in green chemistry have also impacted the production processes for compounds like 4-Chloro-2,3-dimethoxypyridine. Manufacturers are exploring more sustainable synthetic routes that minimize waste generation and reduce the use of hazardous reagents, responding to the growing demand for environmentally friendly chemical processes.

In material science applications, this compound has shown potential as a precursor for functionalized polymers and coordination complexes. Its ability to form stable complexes with various metal ions makes it interesting for developing new catalytic systems and advanced materials with tailored properties.

Storage and handling of 1261629-46-2 require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material in powder form.

Analytical characterization of 4-Chloro-2,3-dimethoxypyridine typically includes NMR spectroscopy (both 1H and 13C), mass spectrometry, and elemental analysis. These techniques confirm the molecular structure and purity of the material, which is particularly important when the compound is used as a reference standard or pharmaceutical intermediate.

The future outlook for 4-Chloro-2,3-dimethoxypyridine appears promising, with ongoing research exploring its potential in new therapeutic areas and advanced material applications. As synthetic methodologies continue to advance and the demand for specialized chemical building blocks grows, this compound is likely to maintain its importance in both academic and industrial research settings.

For researchers working with chlorinated pyridine derivatives, understanding the reactivity patterns of 4-Chloro-2,3-dimethoxypyridine is essential. The compound's behavior in various reaction conditions has been well-documented in recent literature, providing valuable insights for designing efficient synthetic routes to target molecules.

Quality control protocols for 1261629-46-2 have become increasingly stringent, reflecting the compound's importance in pharmaceutical development. Reputable suppliers now provide comprehensive analytical data packages, including chromatographic purity profiles and residual solvent analyses, meeting the exacting standards of the pharmaceutical industry.

In conclusion, 4-Chloro-2,3-dimethoxypyridine represents an important tool in modern chemical synthesis, particularly in the pharmaceutical sector. Its unique combination of reactivity and stability makes it valuable for creating diverse molecular structures, while ongoing research continues to uncover new potential applications for this versatile compound.